Cas no 24215-02-9 (1H-Imidazole-1-propanoic acid, ethyl ester)
1H-Imidazole-1-propanoic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-propanoic acid, ethyl ester
- Ethyl 3-(1H-imidazol-1-yl)propanoate
- ethyl 3-imidazol-1-ylpropanoate
- 1-Subsituted 1H-imidazole, 17
- ethyl 3-(imidazol-1-yl)propanoate
- SCHEMBL47374
- AKOS005168977
- DB-334119
- ethyl3-(1H-imidazol-1-yl)propanoate
- MFCD11651178
- CS-0261310
- EN300-781040
- STK503522
- CHEMBL539142
- ALBB-005653
- DTXSID50474333
- 24215-02-9
- BDBM84680
-
- Inchi: 1S/C8H12N2O2/c1-2-12-8(11)3-5-10-6-4-9-7-10/h4,6-7H,2-3,5H2,1H3
- InChI Key: KKKUPBGJXHDOFE-UHFFFAOYSA-N
- SMILES: O(CC)C(CCN1C=NC=C1)=O
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Imidazole-1-propanoic acid, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-781040-0.05g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-781040-0.1g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 0.1g |
$140.0 | 2025-03-21 | |
| Enamine | EN300-781040-0.25g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 0.25g |
$200.0 | 2025-03-21 | |
| Enamine | EN300-781040-0.5g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 0.5g |
$374.0 | 2025-03-21 | |
| Enamine | EN300-781040-1.0g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
| Enamine | EN300-781040-2.5g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
| Enamine | EN300-781040-5.0g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 5.0g |
$1448.0 | 2025-03-21 | |
| Enamine | EN300-781040-10.0g |
ethyl 3-(1H-imidazol-1-yl)propanoate |
24215-02-9 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 | |
| Aaron | AR006XU7-50mg |
1H-Imidazole-1-propanoic acid, ethyl ester |
24215-02-9 | 95% | 50mg |
$155.00 | 2023-12-14 | |
| Aaron | AR006XU7-100mg |
1H-Imidazole-1-propanoic acid, ethyl ester |
24215-02-9 | 95% | 100mg |
$218.00 | 2023-12-14 |
1H-Imidazole-1-propanoic acid, ethyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1H-Imidazole-1-propanoic acid, ethyl ester
Compound CAS No. 24215-02-9: 1H-Imidazole-1-propanoic Acid, Ethyl Ester
The compound with CAS No. 24215-02-9, commonly referred to as 1H-imidazole-1-propanoic acid, ethyl ester, is a significant organic compound in the field of chemistry and material science. This compound is characterized by its unique molecular structure, which combines the imidazole ring with a propanoic acid group and an ethyl ester moiety. The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms in the ring, making it highly versatile in various chemical reactions and applications.
Recent studies have highlighted the potential of 1H-imidazole-1-propanoic acid, ethyl ester in drug design and development. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing bioactive molecules targeting specific proteins or enzymes. Researchers have explored its role in inhibiting certain enzymes related to neurodegenerative diseases, such as Alzheimer's disease, demonstrating its potential in therapeutic applications.
In addition to its pharmaceutical applications, CAS No. 24215-02-9 has shown promise in materials science. The compound's ability to act as a coordinating ligand has been utilized in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them suitable for gas storage, catalysis, and sensing applications.
The synthesis of 1H-imidazole-1-propanoic acid, ethyl ester typically involves multi-step reactions starting from imidazole derivatives. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining high yields.
From a structural standpoint, the ethyl ester group attached to the imidazole ring enhances the compound's solubility in organic solvents, making it easier to handle during purification and characterization processes. The propanoic acid group introduces acidity into the molecule, which can be exploited for various functionalization reactions.
Furthermore, CAS No. 24215-02-9 has been studied for its role as a precursor in polymer synthesis. Its ability to undergo polymerization under specific conditions has opened avenues for developing novel polymeric materials with tailored properties for advanced applications.
In terms of safety and handling, it is important to note that while 1H-imidazole-1-propanoic acid, ethyl ester is not classified as a hazardous material under normal conditions, appropriate precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards.
Overall, CAS No. 24215-02-9, or 1H-imidazole-1-propanoic acid, ethyl ester, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to attract the attention of researchers worldwide, driving innovation and discovery in fields such as pharmacology, materials science, and polymer chemistry.
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